Cas no 119725-74-5 (3-Hydroxy-2-(1-iminobutyl)-5-(tetrahydro-2H-thiopyran-3-yl)cyclohex-2-en-1-one)

• Product Name: 3-Hydroxy-2-(1-iminobutyl)-5-(tetrahydro-2H-thiopyran-3-yl)cyclohex-2-en-1-one
• CAS No: 119725-74-5
• MF: C₁₅H₂₃NO₂S
• MW: 281.413623094559
• CID: 5186866
• PubChem ID: 136295206
• Update Time: 2026-03-05

3-Hydroxy-2-(1-iminobutyl)-5-(tetrahydro-2H-thiopyran-3-yl)cyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-(1-iminobutyl)-5-(tetrahydro-2H-thiopyran-3-yl)cyclohex-2-en-1-one
• F70886
• 2-Butanimidoyl-3-hydroxy-5-(thian-3-yl)cyclohex-2-en-1-one
• 3-HYDROXY-2-(1-IMINOBUTYL)-5-(TETRAHYDRO-2H-THIOPYRAN-3-YL)CYCLOHEX-2-ENONE
• 2-Cyclohexen-1-one, 3-hydroxy-2-(1-iminobutyl)-5-(tetrahydro-2H-thiopyran-3-yl)-
• 119725-74-5
• MFCD34646237
• NS00067243
• BH 517-T1S
• DTXSID101027272

• Inchi： 1S/C15H23NO2S/c1-2-4-12(16)15-13(17)7-11(8-14(15)18)10-5-3-6-19-9-10/h10-11,16-17H,2-9H2,1H3
• InChI Key： LEQAWQQCGSLLCH-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C1CC(C(C(CCC)=N)=C(C1)O)=O

Computed Properties

• Exact Mass: 281.14495015g/mol
• Monoisotopic Mass: 281.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 86.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Hydroxy-2-(1-iminobutyl)-5-(tetrahydro-2H-thiopyran-3-yl)cyclohex-2-en-1-one

3-Hydroxy-2-(1-iminobutyl)-5-(tetrahydro-2H-thiopyran-3-yl)cyclohex-2-en-1-one: A Comprehensive Overview

The compound 3-Hydroxy-2-(1-iminobutyl)-5-(tetrahydro-2H-thiopyran-3-yl)cyclohex-2-en-1-one (CAS No. 119725-74-5) is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a cyclohexenone ring, a hydroxyl group, an iminobutyl substituent, and a tetrahydrothiopyran moiety. These structural elements contribute to its intriguing chemical properties and reactivity.

Recent studies have highlighted the importance of cyclohexenone derivatives in medicinal chemistry due to their ability to act as scaffolds for bioactive molecules. The presence of the hydroxyl group in this compound adds hydrophilic character, potentially enhancing its solubility and bioavailability. Meanwhile, the iminobutyl group introduces nitrogen into the structure, which can participate in hydrogen bonding and other non-covalent interactions, crucial for molecular recognition and binding in biological systems.

The tetrahydrothiopyran ring is another key feature of this compound. Thiopyrane derivatives are known for their stability and ability to form cyclic ethers, which can influence the molecule's conformational flexibility. This flexibility is essential for molecular interactions in enzymatic active sites or receptor binding pockets. Recent research has explored the use of such compounds in drug design, particularly in targeting protein-protein interactions (PPIs), where conformational adaptability is critical.

From a synthetic perspective, the construction of this compound involves multi-step processes that highlight modern organic synthesis techniques. The synthesis typically begins with the preparation of the cyclohexenone core, followed by functionalization at specific positions to introduce the hydroxyl, iminobutyl, and tetrahydrothiopyran groups. Advanced methodologies such as organocatalysis and transition-metal-catalyzed reactions have been employed to achieve high yields and selectivity in these transformations.

Biological evaluations of 3-Hydroxy-2-(1-iminobutyl)-5-(tetrahydro-2H-thiopyran-3-yl)cyclohex-2-en-1-one have revealed promising activities in various assays. For instance, studies have demonstrated its potential as an inhibitor of enzymes involved in metabolic pathways linked to neurodegenerative diseases. Additionally, preliminary data suggest that this compound may exhibit anti-inflammatory properties by modulating cytokine production in immune cells.

In terms of applications, the compound's structural versatility makes it a valuable tool for exploring new therapeutic strategies. Its ability to modulate cellular signaling pathways suggests potential uses in oncology and immunology. Furthermore, recent advancements in computational chemistry have enabled researchers to predict its pharmacokinetic profiles, providing insights into its absorption, distribution, metabolism, and excretion (ADME) properties.

Looking ahead, ongoing research aims to optimize this compound's bioavailability while maintaining its efficacy. Efforts are also underway to explore its potential as a lead molecule for drug development programs targeting specific disease states. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from the laboratory to clinical trials.

In conclusion, 3-Hydroxy-2-(1-iminobutyl)-5-(tetrahydro-2H-thiopyran-3-yl)cyclohexenone represents a fascinating example of how complex organic molecules can be designed and synthesized to address pressing challenges in modern medicine. With its unique structure and promising biological activities, this compound holds significant potential for advancing therapeutic interventions across multiple disease areas.